Cas no 95017-41-7 (1,3-Propanediamine, N-methyl-N'-(1-nitro-9-acridinyl)-, monohydrate)

1,3-Propanediamine, N-methyl-N'-(1-nitro-9-acridinyl)-, monohydrate structure
95017-41-7 structure
Product Name:1,3-Propanediamine, N-methyl-N'-(1-nitro-9-acridinyl)-, monohydrate
CAS No:95017-41-7
MF:C17H20N4O3
MW:328.365703582764
CID:735136
PubChem ID:71330677
Update Time:2025-04-19

1,3-Propanediamine, N-methyl-N'-(1-nitro-9-acridinyl)-, monohydrate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, N-methyl-N'-(1-nitro-9-acridinyl)-, monohydrate
    • N-methyl-N'-(1-nitroacridin-9-yl)propane-1,3-diamine,hydrate
    • N~1~-Methyl-N~3~-(1-nitroacridin-9-yl)propane-1,3-diamine--water (1/1)
    • 95017-41-7
    • DTXSID00759344
    • Inchi: 1S/C17H18N4O2.H2O/c1-18-10-5-11-19-17-12-6-2-3-7-13(12)20-14-8-4-9-15(16(14)17)21(22)23;/h2-4,6-9,18H,5,10-11H2,1H3,(H,19,20);1H2
    • InChI Key: LCQNRGGWEXDAHM-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC2C1=C(C1C=CC=CC=1N=2)NCCCNC)=O.O

Computed Properties

  • Exact Mass: 328.15354051g/mol
  • Monoisotopic Mass: 328.15354051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 401
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.8Ų

1,3-Propanediamine, N-methyl-N'-(1-nitro-9-acridinyl)-, monohydrate Related Literature

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.